Cas no 1092346-46-7 (N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea)

• Product Name: N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea
• CAS No: 1092346-46-7
• MF: C₁₅H₁₁N₅O
• MW: 277.280741930008
• MDL: MFCD11501718
• CID: 4570966
• Update Time: 2025-06-09

N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-N'-(1H-indazol-4-yl)urea
• Urea, N-(3-cyanophenyl)-N'-1H-indazol-4-yl-
• 1-(3-Cyanophenyl)-3-(1H-indazol-4-yl)urea
• N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea

• MDL： MFCD11501718
• Inchi： 1S/C15H11N5O/c16-8-10-3-1-4-11(7-10)18-15(21)19-13-5-2-6-14-12(13)9-17-20-14/h1-7,9H,(H,17,20)(H2,18,19,21)
• InChI Key： ISKLEMVXTXCCJE-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C#N)=C1)C(NC1=CC=CC2=C1C=NN2)=O

Computed Properties

• Exact Mass: 277.096
• Monoisotopic Mass: 277.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6A^2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea

N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea: A Promising Compound in Medicinal Chemistry

N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea (CAS No. 1092346-46-7) is a unique and promising compound in the field of medicinal chemistry. This urea derivative has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions. The compound's structure, consisting of a cyanophenyl and an indazolyl group linked by a urea moiety, provides a robust foundation for its biological activity.

The cyanophenyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The indazolyl group, on the other hand, is a versatile scaffold that has been extensively studied for its pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. The combination of these groups in the structure of N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea suggests a multifaceted mechanism of action that could be beneficial in various therapeutic contexts.

Recent studies have highlighted the potential of N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea a valuable candidate for further development in oncology.

In addition to its anti-cancer properties, N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This dual action—anti-cancer and anti-inflammatory—positions N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea as a versatile therapeutic agent with broad applications.

The pharmacokinetic profile of N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea has been extensively studied to ensure its suitability for clinical use. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, making it suitable for chronic administration. Furthermore, the compound exhibits low toxicity in preclinical studies, which is crucial for its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

In conclusion, N-(3-Cyanophenyl)-N'-(1H-indazol-4-yl)urea (CAS No. 1092346-46-7) represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a promising candidate for the treatment of various diseases, particularly cancer and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the development of new therapeutic strategies.